Cyclosporins

Cyclosporins are a class of immunosuppressive drugs derived from the fungus *Cylindrocarpon destructans*. These cyclic polypeptides selectively inhibit T-lymphocyte activation, making them valuable in transplant medicine to prevent organ rejection. They work by binding to cyclophilin proteins, modulating calcineurin activity, and subsequently reducing the production of interleukins such as IL-2. Widely used clinically for their anti-inflammatory properties, cyclosporins are prescribed to manage conditions like psoriasis and graft-versus-host disease (GVHD). Their efficacy in suppressing immune responses makes them a crucial component in maintaining the balance between effective immune function and excessive inflammation.
Cyclosporins
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